molecular formula C17H11F3N2O2 B8567900 4-(8-Trifluoromethyl-4-quinolylamino)benzoic acid

4-(8-Trifluoromethyl-4-quinolylamino)benzoic acid

Cat. No.: B8567900
M. Wt: 332.28 g/mol
InChI Key: SDAADTKBVGFBMC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-(8-Trifluoromethyl-4-quinolylamino)benzoic acid is a useful research compound. Its molecular formula is C17H11F3N2O2 and its molecular weight is 332.28 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C17H11F3N2O2

Molecular Weight

332.28 g/mol

IUPAC Name

4-[[8-(trifluoromethyl)quinolin-4-yl]amino]benzoic acid

InChI

InChI=1S/C17H11F3N2O2/c18-17(19,20)13-3-1-2-12-14(8-9-21-15(12)13)22-11-6-4-10(5-7-11)16(23)24/h1-9H,(H,21,22)(H,23,24)

InChI Key

SDAADTKBVGFBMC-UHFFFAOYSA-N

Canonical SMILES

C1=CC2=C(C=CN=C2C(=C1)C(F)(F)F)NC3=CC=C(C=C3)C(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

23.16 Grams (0.1 mole) of 4-chloro-8-trifluoromethyl quinoline were dissolved in 22 milliliters of concentrated hydrochloric acid and 150 milliliters of water and the solution was added in a stream to a vigorously stirred solution of 13.7 grams (0.1 mole) of p-aminobenzoic acid in 150 milliliters of water at 60° C. The mixture was heated at 90° C. for 2 hours, cooled, and the solid collected and recrystallized from ethanol to give 32.1 grams (83%) of the title compound as the hydrochloride monohydrate, melting point 262°-265° C.(d).
Quantity
0.1 mol
Type
reactant
Reaction Step One
Quantity
22 mL
Type
solvent
Reaction Step One
Quantity
13.7 g
Type
reactant
Reaction Step Two
Name
Quantity
150 mL
Type
solvent
Reaction Step Two
Name
Quantity
150 mL
Type
solvent
Reaction Step Two
Yield
83%

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